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Compound of Interest

Compound Name: Ilepcimide

Cat. No.: B1204553 Get Quote

An In-depth Technical Guide to the Chemical Structure of Ilepcimide

Introduction
Ilepcimide, also known by its synonym antiepilepserine, is a synthetic anticonvulsant agent.[1]

[2] It is a piperidine derivative developed by Chinese researchers as a structural analogue of

piperine, the primary alkaloid responsible for the pungency of black pepper (Piper nigrum).[1][2]

Ilepcimide has demonstrated serotonergic activity and is noted for its simple synthesis

process.[3][4] This document provides a comprehensive overview of the chemical structure,

physicochemical properties, and a representative synthesis protocol for Ilepcimide, intended

for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers
Ilepcimide is structurally characterized by a piperidine ring linked via an amide bond to a

propenoyl group, which is, in turn, substituted with a 1,3-benzodioxole moiety. The chemical

details are systematically cataloged through various nomenclature and registry systems.

The definitive IUPAC name for the compound is (2E)-3-(1,3-benzodioxol-5-yl)-1-(piperidin-1-

yl)prop-2-en-1-one.[5] This name precisely describes the trans configuration of the double bond

in the propenoyl linker.

For computational and database purposes, Ilepcimide is represented by the following

identifiers:

SMILES:C1CCN(CC1)C(=O)/C=C/C2=CC3=C(C=C2)OCO3[5]
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InChI:InChI=1S/C15H17NO3/c17-15(16-8-2-1-3-9-16)7-5-12-4-6-13-14(10-12)19-11-18-

13/h4-7,10H,1-3,8-9,11H2/b7-5+[5]

InChIKey:BLPUOQGPBJPXRL-FNORWQNLSA-N[5]

The molecular formula of Ilepcimide is C₁₅H₁₇NO₃.[5]

Physicochemical Properties
The physicochemical properties of Ilepcimide are crucial for its characterization, formulation,

and pharmacokinetic profiling. Key quantitative data are summarized in the table below.

Property Value Source

Molecular Weight 259.30 g/mol [5]

CAS Registry Number 82857-82-7 [5]

Melting Point 88-90 °C [3]

XLogP3 2.8 [5]

Polar Surface Area 38.8 Å² [5]

Experimental Protocols
Synthesis of Ilepcimide via Amidation

A common and efficient method for the preparation of Ilepcimide involves the reaction of a

piperic acid ester derivative with piperidine, facilitated by a catalyst.[5] This approach avoids

the use of harsh chlorinating agents.[5]

Materials and Reagents:

Piperic acid ethyl ester (or other alkyl esters like methyl or isopropyl)

Piperidine

Sodium ethoxide (or sodium methoxide/isopropoxide)
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Toluene

Hydrochloric acid (1-2 N)

Water

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a suitable reaction flask, dissolve 90 mmol of piperic acid ethyl ester in 240 ml of toluene.

Add 90 mmol of the catalyst, sodium ethoxide, to the solution.

Introduce 80 mmol of piperidine to the reaction mixture.

Begin stirring and heat the mixture to 50°C.

Maintain the reaction at this temperature for approximately 3 hours. The reaction progress

can be monitored using Thin Layer Chromatography (TLC).

Once the reaction is complete as indicated by TLC, allow the solution to cool to room

temperature.

Add water to the reaction mixture (ratio of water to solvent volume approximately 100:200 to

200:400).

Stir the mixture and perform a liquid-liquid extraction to separate the organic phase.

Wash the organic phase with 1-2 N hydrochloric acid (acid volume to initial water volume

ratio of 100:100 to 120:200) one to two times.

Follow with one to two washes with water.

Dry the organic phase over a suitable drying agent to yield the crude Ilepcimide product,

which can be further purified by recrystallization.[5]
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Chemical Structure of Ilepcimide

The following diagram illustrates the two-dimensional chemical structure of Ilepcimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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